Cas no 1628184-71-3 (2-Ethoxy-2-methylpropanamide)

• Product Name: 2-Ethoxy-2-methylpropanamide
• CAS No: 1628184-71-3
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD31380128
• CID: 5066062
• Update Time: 2026-03-01

2-Ethoxy-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-2-methylpropanamide
• 2-Ethoxy-2-methylpropanamide

• MDL： MFCD31380128
• Inchi： 1S/C6H13NO2/c1-4-9-6(2,3)5(7)8/h4H2,1-3H3,(H2,7,8)
• InChI Key： UHGDYIYQPSUHBM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(N)=O)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• XLogP3: 0
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-Ethoxy-2-methylpropanamide

Professional Introduction to 2-Ethoxy-2-methylpropanamide (CAS No. 1628184-71-3)

2-Ethoxy-2-methylpropanamide, with the chemical identifier CAS No. 1628184-71-3, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This amide derivative, characterized by its unique structural properties, has found applications in various scientific and industrial domains. The compound's molecular structure, featuring both ethoxy and methyl substituents on a propanamide backbone, imparts distinct chemical reactivity and functional versatility, making it a subject of extensive study and exploration.

The synthesis and characterization of 2-Ethoxy-2-methylpropanamide have been the focus of numerous research endeavors. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, enhancing its accessibility for both academic and industrial applications. The compound's reactivity profile allows for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2-Ethoxy-2-methylpropanamide has shown promise as a building block for drug development. Its amide functionality is particularly relevant in medicinal chemistry, where it can be incorporated into molecules designed to interact with biological targets. Studies have indicated that derivatives of this compound may exhibit desirable pharmacological properties, including modulatory effects on enzymatic pathways and interactions with specific receptors.

One of the most intriguing aspects of 2-Ethoxy-2-methylpropanamide is its potential role in the development of novel agrochemicals. The structural features of this compound make it a suitable candidate for designing compounds that can enhance crop protection strategies. Research has explored its efficacy as a precursor in synthesizing bioactive molecules that exhibit herbicidal or insecticidal properties, contributing to sustainable agricultural practices.

The chemical behavior of 2-Ethoxy-2-methylpropanamide also makes it an interesting subject for material science applications. Its ability to form stable complexes with other molecules has been leveraged in the development of novel materials with enhanced properties. These materials may find applications in areas such as catalysis, where the compound's functional groups can act as ligands or co-catalysts, improving reaction efficiencies and selectivities.

Recent studies have delved into the environmental impact and biodegradability of 2-Ethoxy-2-methylpropanamide. Understanding how this compound interacts with natural systems is crucial for assessing its long-term viability in various applications. Research has shown that under certain conditions, the compound can undergo degradation pathways that are environmentally benign, suggesting its potential as a sustainable alternative in industrial processes.

The spectroscopic and analytical characterization of 2-Ethoxy-2-methylpropanamide has also advanced significantly. Modern analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have provided detailed insights into its molecular structure and dynamics. These techniques are essential for confirming the identity of the compound and understanding its behavior in different chemical environments.

In conclusion, 2-Ethoxy-2-methylpropanamide (CAS No. 1628184-71-3) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique structural features and chemical properties make it a valuable asset in pharmaceuticals, agrochemicals, and material science. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in advancing scientific knowledge and technological innovation.